Cas no 1355248-20-2 (ethyl 4-(3-chloro-4-cyanophenyl)benzoate)

• Product Name: ethyl 4-(3-chloro-4-cyanophenyl)benzoate
• CAS No: 1355248-20-2
• MF: C₁₆H₁₂ClNO₂
• MW: 285.724983215332
• MDL: MFCD21333006
• CID: 2771456
• PubChem ID: 70699703
• Update Time: 2025-04-21

ethyl 4-(3-chloro-4-cyanophenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(3-chloro-4-cyanophenyl)benzoate
• Ethyl 3'-chloro-4'-cyano[1,1'-biphenyl]-4-carboxylate
• 1355248-20-2
• Ethyl4-(3-chloro-4-cyanophenyl)benzoate
• MFCD21333006
• BS-25586
• DTXSID60742818

• MDL： MFCD21333006
• Inchi： 1S/C16H12ClNO2/c1-2-20-16(19)12-5-3-11(4-6-12)13-7-8-14(10-18)15(17)9-13/h3-9H,2H2,1H3
• InChI Key： KZGJDGVIUOZFLY-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 285.05600
• Monoisotopic Mass: 285.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09000
• LogP: 4.05538